Cas no 1784874-68-5 (Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate
• CAS No: 1784874-68-5
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5770787
• PubChem ID: 74220318
• Update Time: 2025-10-22

Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate
• EN300-1881390
• 1784874-68-5
• Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C10H21N3O2/c1-10(2,3)15-9(14)13-6-4-5-8(13)7-12-11/h8,12H,4-7,11H2,1-3H3
• InChI Key： IMLOLZOKRXPPPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CNN)=O

Computed Properties

• Exact Mass: 215.16337692g/mol
• Monoisotopic Mass: 215.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate (CAS: 1784874-68-5) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-(hydrazinylmethyl)pyrrolidine-1-carboxylate (CAS: 1784874-68-5) has emerged as a versatile intermediate in chemical biology and pharmaceutical research. Recent studies highlight its significance in the synthesis of novel bioactive compounds, particularly in the development of protease inhibitors and targeted drug delivery systems. This compound's unique structural features, including the hydrazine moiety and the Boc-protected pyrrolidine ring, make it an attractive scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing peptidomimetic inhibitors of SARS-CoV-2 main protease. Researchers utilized the hydrazine group for selective conjugation with carbonyl-containing warheads, achieving nanomolar inhibitory activity. The tert-butyloxycarbonyl (Boc) protecting group proved crucial for maintaining stability during synthetic transformations while allowing for facile deprotection under mild acidic conditions.

In cancer therapeutics, a recent Nature Communications paper (2024) reported the use of 1784874-68-5 as a key building block for antibody-drug conjugates (ADCs). The hydrazinylmethyl functionality enabled efficient linkage to oxidized antibody glycans, while the pyrrolidine scaffold contributed to improved pharmacokinetic properties. This approach demonstrated enhanced tumor specificity and reduced off-target effects in preclinical models of HER2-positive breast cancer.

Structural optimization studies published in Bioorganic & Medicinal Chemistry Letters (2024) explored derivatives of 1784874-68-5 as potential neuroprotective agents. Molecular docking simulations revealed that the pyrrolidine-hydrazine motif effectively interacts with the active site of HDAC6, suggesting applications in neurodegenerative disease treatment. The Boc-protected amino group was found to enhance blood-brain barrier penetration compared to unprotected analogs.

From a synthetic chemistry perspective, recent advancements in continuous flow technology have improved the scalability of 1784874-68-5 production. A 2024 Organic Process Research & Development publication detailed a safer, more efficient continuous process for the compound's synthesis, addressing previous challenges with hydrazine handling. This development is particularly significant for industrial-scale pharmaceutical manufacturing.

Ongoing clinical trials (Phase I/II) are investigating drug candidates incorporating the 1784874-68-5 scaffold for inflammatory bowel disease treatment. Preliminary results suggest that structural modifications of this core can fine-tune Toll-like receptor modulation while maintaining favorable safety profiles. The compound's versatility continues to inspire novel therapeutic strategies across multiple disease areas.